Cas no 2227930-57-4 ((1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol
• CAS No: 2227930-57-4
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6493900
• PubChem ID: 165972777
• Update Time: 2025-05-20

(1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol
• EN300-1783123
• 2227930-57-4

• Inchi： 1S/C11H15NO3/c12-6-5-8(13)11-7-14-9-3-1-2-4-10(9)15-11/h1-4,8,11,13H,5-7,12H2/t8-,11?/m1/s1
• InChI Key： JXSGPABEEQAXDF-RZZZFEHKSA-N
• SMILES： O1C2C=CC=CC=2OCC1[C@@H](CCN)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Additional information on (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol

Comprehensive Guide to (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol (CAS No. 2227930-57-4)

(1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol (CAS No. 2227930-57-4) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This compound features a benzodioxin core, which is known for its unique structural properties and applications in drug development. Researchers are particularly interested in its amino-propanol moiety, which can serve as a versatile building block in organic synthesis.

The compound's chiral center at the 1-position makes it valuable for stereoselective synthesis, a hot topic in modern medicinal chemistry. With the growing demand for enantiomerically pure drugs, (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol has garnered attention for its potential role in designing novel therapeutics. Its benzodioxin scaffold is also associated with antioxidant and anti-inflammatory properties, aligning with current trends in neurodegenerative and cardiovascular disease research.

One of the most searched questions in AI-driven drug discovery is: "How can chiral amines improve drug efficacy?" This compound provides a compelling case study, as its amino-propanol group can enhance binding affinity to biological targets. Additionally, the 2,3-dihydro-1,4-benzodioxin fragment is structurally similar to motifs found in FDA-approved drugs, making it a promising candidate for further investigation.

From a synthetic chemistry perspective, (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol offers opportunities for asymmetric catalysis and green chemistry applications. Researchers exploring sustainable synthetic routes often inquire about "biocompatible chiral auxiliaries," and this compound's structure fits well within this paradigm. Its potential use in enzyme inhibition studies is another area of interest, particularly for kinases and GPCRs.

The pharmaceutical industry's shift toward targeted therapies has increased demand for structurally diverse intermediates like (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol. Its hybrid structure combines features of both aromatic and aliphatic systems, allowing for unique interactions with biological macromolecules. This characteristic makes it relevant to trending topics such as "fragment-based drug design" and "molecular glues."

Analytical chemists working with chiral separation techniques may find this compound particularly useful as a reference standard. The benzodioxin-propanol backbone presents an interesting challenge for HPLC method development, a frequently searched topic in separation science forums. Its UV-active aromatic system also makes it suitable for fluorescence-based assays, another area of growing research interest.

In material science applications, the dihydrobenzodioxin unit in (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol could contribute to the development of organic electronic materials. This aligns with current searches for "bio-derived conductive polymers" and "sustainable optoelectronic materials." The compound's potential as a ligand in metal-organic frameworks (MOFs) is another underexplored area that matches trending research directions.

For researchers investigating neurotransmitter analogs, the amino alcohol functionality of this compound bears structural resemblance to certain neuromodulators. This connection makes it relevant to popular search queries about "novel psychoactive substance detection" and "CNS drug development." However, it's important to note this compound has no reported psychoactive effects and is strictly for research purposes.

The metabolic stability of (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol is another subject of potential interest, particularly in ADME studies (Absorption, Distribution, Metabolism, and Excretion). Its benzodioxin ring may offer resistance to oxidative metabolism, a property frequently searched in relation to "improving drug half-life." This characteristic could make it valuable for prodrug design strategies.

From a commercial perspective, the availability of (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol (CAS No. 2227930-57-4) meets the growing demand for chiral building blocks in contract research organizations. The compound's purity specifications and enantiomeric excess are critical parameters that align with industry searches for "GMP-grade intermediates." Its storage stability and handling requirements are also common concerns addressed in technical documentation.

In conclusion, (1R)-3-amino-1-(2,3-dihydro-1,4-benzodioxin-2-yl)propan-1-ol represents a multifaceted research chemical with applications spanning medicinal chemistry, materials science, and analytical development. Its unique structural features respond to numerous current research trends and frequently searched topics in the scientific community. As investigation continues, this compound may reveal additional utilities in emerging areas of precision medicine and sustainable chemistry.